ethyl 2-(4-(methoxycarbonyl)benzamido)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate
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Overview
Description
Scientific Research Applications
Medicinal Chemistry and Drug Development
Thiophene derivatives, including Oprea1_211377, serve as a valuable class of biologically active compounds. Medicinal chemists explore their structures to design and optimize advanced drugs. These compounds exhibit diverse pharmacological properties, such as anti-inflammatory, antimicrobial, and anticancer effects . Researchers investigate Oprea1_211377’s potential as a lead compound for novel drug development.
Organic Semiconductors and Electronics
Thiophene-based molecules play a crucial role in organic electronics. Oprea1_211377 and its derivatives contribute to the fabrication of organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs). Their unique electronic properties make them suitable for use in these devices .
Corrosion Inhibition
Thiophene derivatives find applications in industrial chemistry, particularly as corrosion inhibitors. Oprea1_211377’s structure may offer protective properties against corrosion in various materials and environments .
Biological Activity
Oprea1_211377’s molecular framework suggests potential biological effects. Researchers investigate its interactions with biological targets, aiming to uncover specific mechanisms of action. The compound’s amide and ester moieties may play a role in modulating cellular processes .
Antimicrobial Properties
Given the prevalence of antimicrobial resistance, compounds like Oprea1_211377 are of interest. Researchers explore their antibacterial and antifungal activities, seeking novel agents to combat infectious diseases .
Thiophene-Based Drug Discovery
Oprea1_211377’s structural features align with known bioactive compounds. By studying its analogs and derivatives, researchers can identify potential drug candidates. The compound’s scaffold may inspire the development of new therapeutic agents .
Mechanism of Action
Target of Action
They have been found to exhibit a variety of pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties .
Mode of Action
For instance, some thiophene derivatives are known to act as voltage-gated sodium channel blockers .
Biochemical Pathways
Thiophene derivatives are known to interact with a variety of biochemical pathways, leading to their diverse pharmacological effects .
Result of Action
Given the pharmacological properties of thiophene derivatives, it can be inferred that this compound may have potential therapeutic effects in the treatment of various conditions .
properties
IUPAC Name |
ethyl 2-[(4-methoxycarbonylbenzoyl)amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23NO5S/c1-3-27-21(25)17-15-7-5-4-6-8-16(15)28-19(17)22-18(23)13-9-11-14(12-10-13)20(24)26-2/h9-12H,3-8H2,1-2H3,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AAGUZIHCIFWTRO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(SC2=C1CCCCC2)NC(=O)C3=CC=C(C=C3)C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23NO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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